![molecular formula C12H16N2O B2814561 6-Methyl-3-(prop-2-en-1-yloxy)-5,6,7,8-tetrahydrocinnoline CAS No. 2169412-10-4](/img/structure/B2814561.png)
6-Methyl-3-(prop-2-en-1-yloxy)-5,6,7,8-tetrahydrocinnoline
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
6-Methyl-3-(prop-2-en-1-yloxy)-5,6,7,8-tetrahydrocinnoline is a chemical compound that has gained attention in scientific research due to its potential as a therapeutic agent. This compound is a cinnoline derivative that has been synthesized using various methods.
Scientific Research Applications
Synthesis and Chemical Properties
6-Methyl-3-(prop-2-en-1-yloxy)-5,6,7,8-tetrahydrocinnoline and its derivatives are of interest in synthetic chemistry for their unique structures and reactivity. Research has focused on methods to synthesize these compounds and explore their chemical properties. For instance, studies on cinnolines have shown that methylation of substituted cinnolines yields various products, indicating the potential for creating a wide range of derivatives for further investigation (Ames, Chapman, & Waite, 1966). Furthermore, the synthesis of benzo[h]quinoline derivatives and their testing on cultured murine lymphoblastic leukaemia cells have provided insights into the structure-activity relationship of these compounds, albeit showing a lack of cytotoxicity (Janin, Bisagni, & Carrez, 1993).
Antimicrobial and Antitubercular Activities
Several studies have highlighted the antimicrobial and antitubercular potential of quinoline derivatives. Novel aryl and thiophenyl tethered dihydro-6H-quinolin-5-ones exhibited significant activity against Mycobacterium tuberculosis, indicating their potential as antitubercular agents (Kantevari, Patpi, Sridhar, Yogeeswari, & Sriram, 2011). Additionally, the development of tetrazolo[1,5-a]-quinoline-based imidazoles and their evaluation as antimicrobial and antituberculosis agents further support the role of quinoline derivatives in treating infectious diseases (Mungra, Kathrotiya, Ladani, Patel, & Patel, 2012).
Anticancer Evaluation
Research into the anticancer properties of quinoline derivatives has identified several compounds with promising activity. For example, tetrazolylmethyl quinolines have shown significant anticancer activity against various cancer cell lines, including melanoma and breast cancer, highlighting their potential in cancer treatment (Shaikh, Kamble, Somagond, Devarajegowda, Dixit, & Joshi, 2017). Additionally, synthesis and evaluation of indolo[2,3-b]quinoline derivatives have demonstrated their cytotoxicity against cancer cells, providing a basis for further investigation into their therapeutic applications (Chen, Hung, Lu, Li, & Tzeng, 2004).
Mechanism of Action
Target of Action
The primary targets of 6-Methyl-3-(prop-2-en-1-yloxy)-5,6,7,8-tetrahydrocinnoline are currently unknown
Mode of Action
It is known that similar compounds can interact with their targets, leading to changes in cellular processes .
Result of Action
The molecular and cellular effects of this compound’s action are currently unknown
properties
IUPAC Name |
6-methyl-3-prop-2-enoxy-5,6,7,8-tetrahydrocinnoline |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H16N2O/c1-3-6-15-12-8-10-7-9(2)4-5-11(10)13-14-12/h3,8-9H,1,4-7H2,2H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NIDBQVKSYJZTKI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CCC2=NN=C(C=C2C1)OCC=C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H16N2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
204.27 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.